Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)-

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C10H8Cl2N4O2/c11-6-1-2-8(7(12)3-6)18-4-9(17)15-10-13-5-14-16-10/h1-3,5H,4H2,(H2,13,14,15,16,17)
• InChI Key: AWGQWXZTLQZPBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NC2=NC=NN2
• Molecular Formula: C10H8Cl2N4O2
• DSSTOX Substance ID: DTXSID50218077
• Molecular Weight: 287.10 g/mol
• CAS RN: 67836-16-2

Description

Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)- is not fully understood. However, studies have suggested that this compound may inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and physiological effects:
Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)- has been shown to have low toxicity in animal studies. However, studies have also shown that this compound may have some negative effects on the liver and kidneys at higher doses.

Advantages and Limitations for Lab Experiments

One advantage of using Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)- in lab experiments is its low toxicity, which makes it a safer alternative to other chemicals. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)-. One direction is to further investigate its potential as an antifungal and antibacterial agent, particularly in the development of new drugs. Another direction is to explore its potential as a building block for the synthesis of new materials. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential negative effects on the liver and kidneys at higher doses.
In conclusion, Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)- is a chemical compound that has potential applications in various fields, including agriculture, medicine, and materials science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in different fields.

Scientific Research Applications

Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)- has been studied for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, this compound has been studied for its herbicidal properties and has shown promising results in controlling weeds. In medicine, Acetamide, 2-(2,4-dichlorophenoxy)-N-(s-triazol-3-yl)- has been studied for its potential as an antifungal and antibacterial agent. In materials science, this compound has been studied for its potential as a building block for the synthesis of new materials.